Cas no 1805611-88-4 (4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile
• CAS No: 1805611-88-4
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4898011
• Update Time: 2025-10-11

4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-4-13-9(14(15)16)6(2-3-12)7(5)8(10)11/h4,8H,2H2,1H3
• InChI Key： RWSVJSVRJJFHSM-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C=1CC#N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile

Introduction to 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile (CAS No. 1805611-88-4)

4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile (CAS No. 1805611-88-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile make it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile consists of a pyridine ring substituted with a difluoromethyl group, a methyl group, a nitro group, and an acetonitrile moiety. These functional groups contribute to the compound's chemical reactivity and biological activity. The difluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of drugs, making it an attractive feature for pharmaceutical applications.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile has also shown promise as an antiviral agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

The anticancer potential of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile has also been explored in preclinical studies. Research published in Cancer Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism involves the activation of caspase-dependent pathways and the modulation of cell cycle regulatory proteins.

The pharmacokinetic properties of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile have been extensively studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have demonstrated that this compound exhibits good solubility, permeability, and metabolic stability. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further optimize the therapeutic potential of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile, researchers are exploring various prodrug strategies. Prodrugs are inactive derivatives that are converted into active drugs within the body through enzymatic or chemical processes. This approach can enhance the bioavailability and reduce the toxicity of the parent compound, making it more suitable for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(Difluoromethyl)-5-methyl-2-nitropyridine-3-acetonitrile (CAS No. 1805611-88-4) is a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.